Cas no 1565991-48-1 (2-(Aminomethyl)-1-methoxy-4-methylpentane)

• Product Name: 2-(Aminomethyl)-1-methoxy-4-methylpentane
• CAS No: 1565991-48-1
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5716623
• PubChem ID: 103984178
• Update Time: 2025-06-09

2-(Aminomethyl)-1-methoxy-4-methylpentane Chemical and Physical Properties

Names and Identifiers

• 1565991-48-1
• EN300-738823
• 2-(aminomethyl)-1-methoxy-4-methylpentane
• 1-Pentanamine, 2-(methoxymethyl)-4-methyl-
• 2-(Aminomethyl)-1-methoxy-4-methylpentane

• Inchi： 1S/C8H19NO/c1-7(2)4-8(5-9)6-10-3/h7-8H,4-6,9H2,1-3H3
• InChI Key： ADYOQOGJQNMMLR-UHFFFAOYSA-N
• SMILES： O(C)CC(CN)CC(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.847±0.06 g/cm3(Predicted)
• Boiling Point: 197.4±13.0 °C(Predicted)
• pka: 9.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(Aminomethyl)-1-methoxy-4-methylpentane

Comprehensive Overview of 2-(Aminomethyl)-1-methoxy-4-methylpentane (CAS No. 1565991-48-1)

2-(Aminomethyl)-1-methoxy-4-methylpentane (CAS No. 1565991-48-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This molecule features an aminomethyl group attached to a branched alkane chain with a methoxy substituent, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s CAS No. 1565991-48-1 serves as a critical identifier in chemical databases, facilitating global collaboration in high-throughput screening and structure-activity relationship (SAR) studies. Its molecular framework allows for modifications to enhance bioavailability, a key focus in modern pharmacokinetics research. Recent publications highlight its role in optimizing blood-brain barrier (BBB) penetration, addressing a common challenge in CNS drug development—a topic frequently searched in academic and industry forums.

From a synthetic chemistry perspective, 2-(Aminomethyl)-1-methoxy-4-methylpentane exemplifies the growing demand for chiral building blocks in asymmetric synthesis. Its stereochemistry enables enantioselective reactions, a hotspot in green chemistry initiatives. Laboratories are adopting flow chemistry techniques to scale up production sustainably, reflecting the industry’s shift toward eco-friendly manufacturing—a trend dominating search queries in chemical engineering circles.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, with data often shared in open-access platforms to accelerate collaborative research. Its stability under physiological conditions has spurred investigations into prodrug design, another trending topic in drug delivery systems. Notably, patents referencing CAS 1565991-48-1 have surged since 2020, indicating its commercial potential in bioconjugation and targeted therapy applications.

In regulatory contexts, the compound’s GHS classification and safety data sheets (SDS) are meticulously documented, ensuring compliance with REACH and FDA guidelines. These aspects are frequently queried by quality control professionals, underscoring the importance of transparency in chemical sourcing. As AI-driven drug discovery gains momentum, computational models increasingly utilize descriptors derived from such molecules to predict ADMET properties, bridging gaps between in silico and wet-lab research.

The future trajectory of 2-(Aminomethyl)-1-methoxy-4-methylpentane research may intersect with nanotechnology, particularly in designing molecular carriers for theranostic applications. With the rise of personalized healthcare, its derivatization could enable patient-specific formulations—addressing a top search trend in biopharmaceutical innovation. Continuous updates in PubMed and SciFinder entries for CAS 1565991-48-1 reflect its evolving scientific relevance, making it a compound to watch in next-generation medicinal chemistry pipelines.